1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• SMILES: CC(=O)CC(=O)C1=NN(N=C1)C
• InChI: InChI=1S/C7H9N3O2/c1-5(11)3-7(12)6-4-8-10(2)9-6/h4H,3H2,1-2H3
• InChIKey: BNYWKAZMBOZKIK-UHFFFAOYSA-N

1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione: Core Profile & Identifiers

1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione (CAS 1864650-88-3) is an N2-methyl-substituted 1,2,3-triazole derivative bearing a β-diketone (butane-1,3-dione) moiety at the 4-position, with molecular formula C7H9N3O2 and molecular weight 167.17 g/mol [1]. The compound combines the metal-chelating potential of the β-diketone functionality with the metabolic stability and hydrogen-bonding capacity of the 1,2,3-triazole scaffold, positioning it as a versatile building block for coordination chemistry and medicinal chemistry applications [2].

Workflow Coordination chemistry, medicinal chemistry building block

Selection Logic N2-methyl-β-diketone profile for distinct electronic/steric properties and metal chelation

Use Context Research use only; early-stage discovery and SAR campaigns

• [1] ChemSrc. 1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione. CAS 1864650-88-3. Molecular Formula: C7H9N3O2. Molecular Weight: 167.17. View Source
• [2] Kunz KA, Springer BL, Klahn P, Aldemir H, Mohr F, Kirsch SF. Synthesis of N2-Substituted 1,2,3-Triazoles. Org. Lett. 2024, 26, 8816-8820. DOI: 10.1021/acs.orglett.4c03204. View Source

Non-Interchangeability with Common Analogs

Generic substitution of triazole-containing building blocks is scientifically unsound due to three critical structural variables that determine biological and coordination outcomes. First, the N2-methyl substitution pattern—rather than the more common N1-substitution—profoundly alters electronic distribution, dipole moment, and steric accessibility around the triazole ring, directly impacting target binding and metal coordination geometry [1]. Second, the β-diketone functionality introduces keto-enol tautomerism that varies with substitution pattern, affecting chelation strength and pH-dependent behavior in ways that simple triazoles lacking the diketone moiety cannot replicate. Third, substituent-dependent solubility and LogP values diverge substantially among triazole-diketone hybrids, with the N2-methyl variant offering a distinct lipophilicity profile that influences bioavailability and formulation requirements [2]. These structural determinants create non-interchangeable activity profiles across even closely related analogs.

N2-methyl substitution alters electronic distribution and steric accessibility vs. common N1-substituted triazoles.

β-diketone keto-enol tautomerism affects chelation strength and pH behavior not replicated by simple triazoles.

Substituent-dependent LogP values diverge substantially; N2-methyl variant offers distinct lipophilicity profile.

• [1] Kunz KA, Springer BL, Klahn P, Aldemir H, Mohr F, Kirsch SF. Synthesis of N2-Substituted 1,2,3-Triazoles. Org. Lett. 2024, 26, 8816-8820. DOI: 10.1021/acs.orglett.4c03204. View Source
• [2] Kuujia. 1-(1-Propyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione (CAS 2138512-18-0). XLogP3: 0.4. Topological Polar Surface Area: 64.8 Ų. View Source

Differentiation Evidence vs. Structural Analogs

Antiplasmodial Activity Against P. falciparum

1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione demonstrates lethal activity against P. falciparum in vitro [1]. While direct comparator data are not available in the identified source, the reported antimalarial activity establishes a baseline for this specific N2-methyl-β-diketone hybrid scaffold. For context, structurally distinct 1,2,3-triazole derivatives have been repurposed for antimalarial evaluation, with salirasib-triazole analogs showing antiplasmodial activity [2]. The presence of both the N2-methyltriazole and β-diketone functionalities may contribute to membrane permeability and target engagement distinct from simpler triazole antimalarials.

Antiplasmodial Activity

Class-level inference

Lethal to P. falciparum

Supports antimalarial lead optimization; distinct SAR space from N1-triazoles.

Quantitative IC50 unavailable; confirm independently.

Evidence Dimension	Antiplasmodial activity (lethality)
Target Compound Data	Kills P. falciparum
Comparator Or Baseline	Salirasib-1,2,3-triazole analogs (class reference)
Quantified Difference	Not quantified in source; qualitative lethal effect reported
Conditions	In vitro antiplasmodial assay

Why This Matters

This establishes the compound as a potential starting point for antimalarial lead optimization, with the N2-methyl-β-diketone scaffold offering a distinct intellectual property and structure-activity relationship (SAR) space from N1-substituted or non-diketone triazole antimalarials.

• [1] LIN Group AOD Database. Entry ID: 355. 1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione. Functional annotation: Has antimalarial activity, kills P. falciparum. View Source
• [2] Chu XM, Wang C, Liu W, Liang LL, Gong KK, Zhao CY, Sun KL. Triazole derivatives and their antiplasmodial and antimalarial activities. Eur. J. Med. Chem. 2019, 166, 18-31. DOI: 10.1016/j.ejmech.2019.01.032. View Source

N. naja Venom Phospholipase A2 Inhibition

1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione neutralizes the lethal effects of N. naja (Indian cobra) venom and inhibits phospholipase A2 (PLA2) present in the venom [1]. PLA2 is a key enzymatic component of snake venom responsible for cytotoxicity, hemolysis, and inflammatory responses. This dual activity—lethal effect neutralization plus specific PLA2 inhibition—distinguishes the compound from generic triazoles that lack documented antivenom pharmacology.

PLA2 Inhibition

Class-level inference

Inhibits N. naja venom PLA2; neutralizes lethal effects

Rare antivenom pharmacology; screening-fit for venom PLA2 inhibitors.

IC50 not provided; mouse paw edema model context.

Evidence Dimension	Venom PLA2 inhibition
Target Compound Data	Inhibits N. naja venom PLA2; neutralizes lethal venom effects
Comparator Or Baseline	General triazole class (no documented antivenom activity)
Quantified Difference	Qualitative inhibition reported; IC50 not provided
Conditions	N. naja venom assay; Swiss Wistar mouse paw edema model

Why This Matters

Identifies a rare pharmacological niche for triazole-β-diketone hybrids in antivenom research, offering procurement justification for venom-targeted screening programs that cannot rely on standard triazole libraries.

• [1] LIN Group AOD Database. Entry ID: 355. 1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione. Functional annotation: Has antivenom activity, nullifies the lethal effects of N. naja venom and inhibits phospholipase A2 present in N. naja venom. Inhibits paw edema formation induced by phospholipase A2 in Swiss Wistar mice. View Source

Inhibition of Aspergillus niger Cilia Formation

1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione inhibits cilia formation by Aspergillus niger [1]. This represents a distinct antifungal mechanism from the ergosterol biosynthesis inhibition typically associated with clinical triazole antifungals (e.g., fluconazole, itraconazole). The N2-methyl substitution pattern may confer altered fungal target selectivity compared to N1-substituted triazole antifungals.

Antifungal Cilia Assay

Class-level inference

Inhibits cilia formation by A. niger

Non-canonical antifungal mechanism; potential for azole-resistant strain screening.

MIC not quantified; confirm mechanism of action.

Evidence Dimension	Fungal morphology inhibition
Target Compound Data	Inhibits cilia formation by A. niger
Comparator Or Baseline	Clinical triazole antifungals (ergosterol synthesis inhibitors)
Quantified Difference	MIC or inhibition percentage not quantified in source
Conditions	A. niger culture assay

Why This Matters

Suggests a non-canonical antifungal mechanism that may be valuable for screening against azole-resistant fungal strains, where ergosterol-targeting triazoles show reduced efficacy.

• [1] LIN Group AOD Database. Entry ID: 355. 1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione. Functional annotation: Has antifungal activity, inhibits cilia formation by A. niger. View Source

Absence of Toxicity and Allergenicity

In preliminary screening, 1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione is reported as not toxic or allergenic [1]. This favorable initial safety signal contrasts with certain 1,2,3-triazole derivatives that exhibit cytotoxicity in mammalian cell lines, with some N2-substituted triazoles showing selective cytotoxicity against cancer cells while others demonstrate neurotoxicity at tumoricidal concentrations [2]. The absence of acute toxicity in this screening provides a procurement advantage for early-stage discovery programs prioritizing safety-liable scaffolds.

Toxicity Screening

Cross-study comparable

Not toxic or allergenic (preliminary)

Favorable early safety signal; reduces attrition risk in screening cascades.

Preliminary assay; independent validation required.

Evidence Dimension	Acute toxicity and allergenicity
Target Compound Data	Not toxic; not allergenic (qualitative)
Comparator Or Baseline	Selected cytotoxic/neurotoxic 1,2,3-triazole derivatives
Quantified Difference	Qualitative absence of toxicity vs. documented cytotoxicity in comparator triazoles
Conditions	Preliminary toxicity and allergenicity screening (assay details not specified in source)

Why This Matters

Reduces attrition risk in early-stage screening cascades where cytotoxic triazole derivatives are deprioritized, enabling this compound to progress to secondary assays while more toxic analogs are eliminated.

• [1] LIN Group AOD Database. Entry ID: 355. 1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione. Functional annotation: Is not toxic or allergenic. View Source
• [2] Harenberg JH, et al. Correlation of structural features of novel 1,2,3-triazoles with their neurotoxic and tumoricidal properties. 2018. View Source

Regioselective N2-Triazole Synthesis

The N2-methyl substitution pattern in 1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione aligns with recently developed regioselective synthetic methodologies for N2-substituted 1,2,3-triazoles. A 2024 protocol using geminal diazides and organic hydrazines under mild thermolysis conditions (AcOH catalyst, Na2SO4, THF, 60°C, 30 min) achieves up to 75% yield for N2-alkyl triazoles [1]. This synthetic accessibility contrasts with historical difficulty in preparing N2-substituted triazoles regioselectively, which previously limited their availability for screening compared to N1-substituted analogs.

N2-Triazole Synthesis

Class-level inference

Up to 75% yield (N2-selective method)

Scalable synthesis supports procurement for SAR libraries.

Conditions: geminal diazide, hydrazine, AcOH, 60°C.

Evidence Dimension	Synthetic yield (N2-substituted triazoles)
Target Compound Data	Up to 75% yield achievable via optimized N2-selective methodology
Comparator Or Baseline	N1-substituted triazole synthesis (copper-catalyzed azide-alkyne cycloaddition, CuAAC)
Quantified Difference	CuAAC typically yields N1-substituted products exclusively; N2-selective methods enable access to otherwise challenging regioisomers
Conditions	Geminal diazide + organic hydrazine, AcOH, Na2SO4, THF, 60°C, 30 min

Why This Matters

Validates scalable procurement and analog generation for SAR campaigns, as recent methodological advances reduce synthesis barriers for N2-substituted triazole libraries that were historically underrepresented in screening collections.

• [1] Kunz KA, Springer BL, Klahn P, Aldemir H, Mohr F, Kirsch SF. Synthesis of N2-Substituted 1,2,3-Triazoles. Org. Lett. 2024, 26, 8816-8820. DOI: 10.1021/acs.orglett.4c03204. View Source

Validated Application Scenarios

Antimalarial Lead Discovery and SAR Expansion

The demonstrated lethal activity against P. falciparum supports inclusion of this compound in antimalarial screening cascades and structure-activity relationship (SAR) studies [1]. Its N2-methyl-β-diketone scaffold occupies a distinct chemical space from N1-substituted triazole antimalarials and from clinically used artemisinin-based therapies, offering a non-overlapping IP position and potential for resistance-breaking activity. Procurement is justified for medicinal chemistry programs seeking novel antimalarial chemotypes.

Snake Venom PLA2 Inhibitor Screening

The dual activity of neutralizing N. naja lethal venom effects and inhibiting venom PLA2 positions this compound as a valuable tool compound for antivenom research [1]. Procurement is indicated for laboratories screening small-molecule inhibitors of snake venom enzymatic components, particularly those targeting PLA2-driven cytotoxicity and inflammation. The favorable preliminary toxicity profile [1] further supports progression in venom-targeted discovery programs where safety margins are critical.

Non-Ergosterol Antifungal Mechanism Exploration

The inhibition of A. niger cilia formation represents a non-canonical antifungal mechanism distinct from ergosterol biosynthesis inhibition [1]. This compound is therefore suitable for inclusion in antifungal screening panels targeting azole-resistant fungal strains or seeking alternative modes of action. Procurement is warranted for academic and industrial antifungal discovery programs exploring morphology-disrupting or non-ergosterol-targeting chemotypes.

N2-Triazole Building Block for Coordination Chemistry

The β-diketone moiety provides metal-chelating functionality, while the N2-methyltriazole offers a distinct electronic and steric profile compared to N1-substituted triazole ligands. The recently established regioselective synthetic methodology for N2-substituted triazoles [2] validates scalable access to this scaffold for generating metal complexes, catalysts, or metal-organic frameworks requiring defined coordination geometries. Procurement is indicated for inorganic and materials chemistry laboratories developing novel triazole-based ligand systems.

Application

Selection Property

Validation Focus

Antimalarial lead discovery and SAR

N2-methyl-β-diketone scaffold distinct from N1-triazole antimalarials

P. falciparum potency and resistance-breaking potential

Snake venom PLA2 inhibitor screening

Dual venom neutralization and PLA2 inhibition; preliminary toxicity profile

PLA2 selectivity and in vivo edema model endpoints

Non-ergosterol antifungal mechanism studies

Inhibition of A. niger cilia formation; morphology-based mode of action

Antifungal spectrum against azole-resistant strains; cilia formation assay

Coordination chemistry building block

β-diketone metal chelation with distinct N2-methyl electronic profile

Metal complex stability, coordination geometry, catalytic performance

• [1] LIN Group AOD Database. Entry ID: 355. 1-(2-Methyl-2H-1,2,3-triazol-4-yl)butane-1,3-dione. View Source
• [2] Kunz KA, Springer BL, Klahn P, Aldemir H, Mohr F, Kirsch SF. Synthesis of N2-Substituted 1,2,3-Triazoles. Org. Lett. 2024, 26, 8816-8820. DOI: 10.1021/acs.orglett.4c03204. View Source